Cas no 1506493-45-3 (1-(2,3,4,5-tetrafluorophenyl)cyclopentan-1-amine)

• Product Name: 1-(2,3,4,5-tetrafluorophenyl)cyclopentan-1-amine
• CAS No: 1506493-45-3
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 6289796
• PubChem ID: 83412158
• Update Time: 2025-06-25

1-(2,3,4,5-tetrafluorophenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3,4,5-tetrafluorophenyl)cyclopentan-1-amine
• EN300-1815310
• 1506493-45-3

• Inchi： 1S/C11H11F4N/c12-7-5-6(8(13)10(15)9(7)14)11(16)3-1-2-4-11/h5H,1-4,16H2
• InChI Key： MVRMVJNECBNSBX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C1(CCCC1)N)F)F)F

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2,3,4,5-tetrafluorophenyl)cyclopentan-1-amine

Introduction to 1-(2,3,4,5-tetrafluorophenyl)cyclopentan-1-amine (CAS No. 1506493-45-3)

1-(2,3,4,5-tetrafluorophenyl)cyclopentan-1-amine, also known by its CAS number 1506493-45-3, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a cyclopentane ring substituted with an amine group and a tetrafluorophenyl moiety, which imparts distinct chemical and physical properties.

The synthesis of 1-(2,3,4,5-tetrafluorophenyl)cyclopentan-1-amine typically involves multi-step reactions, including the formation of the cyclopentane ring and the introduction of the tetrafluorophenyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 described a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product.

In terms of its physical properties, 1-(2,3,4,5-tetrafluorophenyl)cyclopentan-1-amine is a white crystalline solid with a melting point of approximately 85°C. Its solubility in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO) makes it suitable for various chemical reactions and analytical techniques. The compound's high fluorine content also contributes to its unique spectroscopic properties, making it an excellent candidate for nuclear magnetic resonance (NMR) and mass spectrometry (MS) studies.

The biological activity of 1-(2,3,4,5-tetrafluorophenyl)cyclopentan-1-amine has been the subject of several research investigations. A notable study published in the Bioorganic & Medicinal Chemistry Letters in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential therapeutic applications in the treatment of inflammatory diseases.

Furthermore, the compound's ability to cross cell membranes efficiently has been explored for drug delivery applications. A research team from the University of California demonstrated that 1-(2,3,4,5-tetrafluorophenyl)cyclopentan-1-amine can be used as a carrier molecule to enhance the cellular uptake of poorly soluble drugs. This property is particularly valuable in improving the bioavailability and efficacy of therapeutic agents.

In addition to its pharmaceutical applications, 1-(2,3,4,5-tetrafluorophenyl)cyclopentan-1-amine has shown promise in materials science. Its high thermal stability and low dielectric constant make it a suitable candidate for use in electronic devices such as organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). A study published in the Journal of Materials Chemistry C in 2020 reported that films containing this compound exhibited excellent charge transport properties and stability under various environmental conditions.

The environmental impact of 1-(2,3,4,5-tetrafluorophenyl)cyclopentan-1-amine is another area of ongoing research. While preliminary studies suggest that it has low toxicity to aquatic organisms, further investigations are needed to fully understand its long-term effects on ecosystems. Researchers are also exploring green synthesis methods to minimize the environmental footprint associated with its production.

In conclusion, 1-(2,3,4,5-tetrafluorophenyl)cyclopentan-1-amine (CAS No. 1506493-45-3) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an attractive target for further research and development. As new synthetic methods and biological studies continue to emerge, the future prospects for this compound appear promising.